In situ molecule-level interface tailoring of metastable intermolecular composite chips toward on-demand heat release and information encryption†
Journal of Materials Chemistry A Pub Date: 2023-10-17 DOI: 10.1039/D3TA04408D
Abstract
The ability to simultaneously tailor the on-demand heat release and in situ information encryption properties of high energy metastable intermolecular composites (MICs) to meet complex application environments represents an important endeavour toward advanced self-protected energetic materials. Herein, we report a simple yet efficient strategy for the construction of a multifunctional nano-Al/MnO2 MIC via a combined electrophoretic deposition and molecule-level interface tailoring approach. Notably, the orientation of the molecule lauryl-OSO3 can be adjusted through applying an electric field force and changing the affinity between polar molecules, thus achieving a wettability switch for MICs with uniform microstructure distribution and high purity. Interestingly, information encryption was demonstrated by constructing a hydrophilic–hydrophobic interface and two kinds of information encryption procedures were realized via superhydrophobization and superhydrophilization of the surface. More importantly, the highly controllable heat release properties of the product were demonstrated, largely contributing to the heat-release stability improvement (HRSI) and on-demand remote clearance or sheering properties (RC/SPs) of the product under changeable circumstances. This work provides a paradigm for the construction of a smart MIC chip and scientifically reveals the role of wettability in its heat release and information encryption capabilities, which may further broaden its potential application space.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 17049-50-2
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CAS no.: 13490-74-9